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Compound of Interest

Compound Name: Pentanedioic-d6 acid

Cat. No.: B585105

Essential Safety and Handling Guide for
Pentanedioic-d6 Acid

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Pentanedioic-d6 acid. Adherence
to these procedures is essential for maintaining a safe laboratory environment.

Chemical Profile and Hazards:

Pentanedioic-d6 acid, also known as glutaric-d6 acid, is a deuterated form of pentanedioic
(glutaric) acid. The primary hazards are associated with its acidic nature. According to safety
data sheets, it can cause skin irritation, serious eye irritation, and may cause respiratory
irritation.[1] It is important to handle this compound with appropriate care to avoid direct contact
and inhalation.

Personal Protective Equipment (PPE)

A systematic approach to personal protection is crucial when handling Pentanedioic-d6 acid.
The following table summarizes the required personal protective equipment.
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Protection Type Equipment Specification Purpose & Use Case

Required at all times to protect

) eyes from splashes of the solid
ANSI Z87.1-compliant safety _ _
] o ) or solutions. For tasks with a
Eye & Face Protection glasses with side-shields or _ , _
) high splash risk, a face shield
chemical safety goggles.[2] ) N ]
worn in addition to goggles is

recommended.

Required for all handling to

] ] protect skin from direct
) Chemical-resistant gloves
Hand Protection o contact. Inspect gloves for any
(e.g., Nitrile). ) i
signs of degradation or

puncture before use.

Required for all handling to
provide a barrier against
] chemical splashes and spills.
Body Protection Laboratory coat. N
For larger quantities, a
chemical-resistant apron may

be necessary.

Recommended when handling

the solid material outside of a
. _ NIOSH/MSHA-approved ] )
Respiratory Protection ) chemical fume hood or if dust
respirator. o ]
generation is likely.[3] Use in a

well-ventilated area is crucial.

Required in all laboratory
Foot Protection Closed-toe shoes. areas to protect feet from spills
and dropped objects.

Operational Plan for Safe Handling

Following a structured workflow minimizes exposure and ensures safety during the handling of
Pentanedioic-d6 acid.

Preparation:
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Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Locate the nearest eyewash station and safety shower before beginning work.[4]

Have spill cleanup materials readily available.

Handling:

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of dust.

[1][5]

Avoid all personal contact, including inhalation.[6]

When weighing and transferring the solid, do so carefully to avoid creating dust.[5]

Keep the container tightly closed when not in use.[5]
Decontamination and Cleanup:

» Wipe down the work surface with an appropriate solvent and then soap and water after
handling is complete.

e Properly remove and dispose of contaminated gloves.[2]

e Wash hands thoroughly with soap and water after handling the chemical.[2]
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Caption: A stepwise workflow for the safe handling of Pentanedioic-d6 acid.
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Emergency and Disposal Plans

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

o Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water. If irritation persists, seek medical attention.[1][5]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek medical attention.[4][5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[5]

Spill Response:

Evacuate: If the spill is large or outside a fume hood, evacuate the area.
» Ventilate: Ensure the area is well-ventilated.

e Contain: For a solid spill, carefully sweep up the material to avoid generating dust and place
it into a suitable, labeled container for disposal.[5] For a solution, absorb with an inert
material (e.g., sand, vermiculite) and place in a sealed container.

e Clean: Clean the spill area thoroughly with soap and water.
Disposal Plan:

o Chemical Waste: Dispose of Pentanedioic-d6 acid and any contaminated materials in a
properly labeled, sealed container for hazardous waste.[4] Do not dispose of down the drain.

[5]

o Contaminated Labware: Dispose of contaminated disposable items such as gloves and
pipette tips in a labeled hazardous waste container.

o Follow all local, state, and federal regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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